(+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID
(+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID
Lactisole is an antagonist of sweet taste receptors, reducing both sweetness intensity and persistence. It blocks the activation of the sweet taste receptor T1R3 by natural and synthetic sweeteners and increases the inhibition of T1R2 by umami compounds. Lactisole can be used to explore the roles of these receptors in diverse pathways, including glucose-induced insulin secretion in pancreatic β-cells and the secretion of glucagon-like peptides by enteroendocrine L-cells.
Brand Name:
Vulcanchem
CAS No.:
150436-68-3
VCID:
VC0142124
InChI:
InChI=1S/C10H12O4.Na/c1-7(10(11)12)14-9-5-3-8(13-2)4-6-9;/h3-7H,1-2H3,(H,11,12);/q;+1/p-1
SMILES:
CC(C(=O)[O-])OC1=CC=C(C=C1)OC.[Na+]
Molecular Formula:
C10H11O4 • Na
Molecular Weight:
218.18 g/mol
(+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID
CAS No.: 150436-68-3
Main Products
VCID: VC0142124
Molecular Formula: C10H11O4 • Na
Molecular Weight: 218.18 g/mol
CAS No. | 150436-68-3 |
---|---|
Product Name | (+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID |
Molecular Formula | C10H11O4 • Na |
Molecular Weight | 218.18 g/mol |
IUPAC Name | sodium;2-(4-methoxyphenoxy)propanoate |
Standard InChI | InChI=1S/C10H12O4.Na/c1-7(10(11)12)14-9-5-3-8(13-2)4-6-9;/h3-7H,1-2H3,(H,11,12);/q;+1/p-1 |
Standard InChIKey | SKORRGYRKQDXRS-UHFFFAOYSA-M |
Isomeric SMILES | CC(C(=O)[O-])OC1=CC=C(C=C1)OC.[Na+] |
SMILES | CC(C(=O)[O-])OC1=CC=C(C=C1)OC.[Na+] |
Canonical SMILES | CC(C(=O)[O-])OC1=CC=C(C=C1)OC.[Na+] |
Appearance | Assay:≥98%A crystalline solid |
Melting Point | Mp 190 ° |
Physical Description | White to pale cream, crystalline solid |
Description | Lactisole is an antagonist of sweet taste receptors, reducing both sweetness intensity and persistence. It blocks the activation of the sweet taste receptor T1R3 by natural and synthetic sweeteners and increases the inhibition of T1R2 by umami compounds. Lactisole can be used to explore the roles of these receptors in diverse pathways, including glucose-induced insulin secretion in pancreatic β-cells and the secretion of glucagon-like peptides by enteroendocrine L-cells. |
Solubility | Soluble in water and propylene glycol, slightly soluble in fat Miscible at room temperature (in ethanol) |
Synonyms | lactisole |
PubChem Compound | 23670520 |
Last Modified | Nov 11 2021 |
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